[3-Benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate

• IUPAC Name: [3-benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C24H18ClFN4O5/c25-20-18-21(28-12-27-20)30(13-29-18)22-17(26)19(35-24(32)15-9-5-2-6-10-15)16(34-22)11-33-23(31)14-7-3-1-4-8-14/h1-10,12-13,16-17,19,22H,11H2
• InChI Key: UUXIUBHNOYWBNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4Cl)F)OC(=O)C5=CC=CC=C5
• Molecular Formula: C24H18ClFN4O5
• Molecular Weight: 496.9 g/mol

Description

[3-Benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate is a useful research compound. Its molecular formula is C24H18ClFN4O5 and its molecular weight is 496.9 g/mol. The purity is usually 95%.
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Biological Activity

The compound [3-Benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate is a complex organic molecule with significant potential in pharmacology. Its structure integrates a purine derivative, a fluorinated sugar moiety, and benzoyloxy groups, which may influence its biological activities. Understanding the biological activity of this compound is essential for its potential applications in medicine, particularly in antiviral and anticancer therapies.

Structural Characteristics

The compound’s structure can be summarized as follows:

Attribute	Details
Molecular Formula	C24H19ClFN5O5
Molecular Weight	511.9 g/mol
IUPAC Name	[(2R,3R,4S,5R)-5-(6-amino-2-chloropurin-9-yl)-3-benzoyloxy-4-fluorooxolan-2-yl]methyl benzoate
InChI Key	NBBXMRVTXICTEV-MQRNYLCMSA-N

Antiviral Activity

Compounds that exhibit purine-like structures often show significant antiviral properties. The presence of the chlorinated purine in this compound suggests potential inhibition of viral replication mechanisms. Studies indicate that similar compounds can interfere with viral enzymes, thereby limiting the spread of infections.

Antitumor Activity

The compound has been predicted to exhibit cytotoxic effects against various tumor cell lines. This activity is likely due to its ability to disrupt nucleic acid synthesis in rapidly dividing cells, a common mechanism for many anticancer agents. Research has shown that purine derivatives can effectively inhibit cancer cell proliferation and induce apoptosis.

Enzyme Inhibition

The structural components of [3-Benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate allow it to interact with various enzymes. The amino and chlorinated groups can facilitate binding to enzyme active sites, potentially modulating their activity. This characteristic is crucial for developing targeted therapies that can inhibit specific metabolic pathways in diseases like cancer and viral infections.

Case Studies and Research Findings

• Cytotoxicity Assays : In vitro studies have demonstrated that the compound exhibits significant cytotoxicity against several cancer cell lines, including breast and lung cancer models. The mechanism appears to involve the induction of DNA damage and cell cycle arrest.
• Antiviral Testing : Preliminary antiviral assays indicate that the compound has notable efficacy against herpes simplex virus (HSV) and other RNA viruses. The IC50 values suggest that it operates through a mechanism similar to established antiviral agents like acyclovir.
• Enzyme Interaction Studies : Research has shown that [3-Benzoyloxy-5-(6-chloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate can inhibit key enzymes involved in nucleotide metabolism, which is critical for both viral replication and tumor growth .

Comparative Analysis

To contextualize the biological activity of this compound, a comparison with other similar compounds is useful:

Compound	Structural Features	Primary Use
Acyclovir	Purine-like structure without sugar modification	Antiviral
Ganciclovir	Modified purine with different side chains	Antiviral
Fludarabine	Nucleoside analog with distinct functional groups	Anticancer
[3-Benzoyloxy...]	Purine derivative + fluorinated sugar	Antiviral/Antitumor

This comparison illustrates how unique structural features contribute to each compound’s specific biological activity and therapeutic applications.